3-fluorobenzyl 2-[(4-nitrophenyl)sulfonyl]benzoate

• IUPAC Name: (3-fluorophenyl)methyl 2-(4-nitrophenyl)sulfonylbenzoate
• InChI: InChI=1S/C20H14FNO6S/c21-15-5-3-4-14(12-15)13-28-20(23)18-6-1-2-7-19(18)29(26,27)17-10-8-16(9-11-17)22(24)25/h1-12H,13H2
• InChI Key: FISGFHBRHAPVKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)OCC2=CC(=CC=C2)F)S(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H14FNO6S
• Molecular Weight: 415.4 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Physical and Chemical Properties Analysis

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